molecular formula C59H91NO16 B15360104 [4-[2-(1,18-Dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-2,3,10,14,20-pentaoxo-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraen-12-yl)propyl]-2-methoxycyclohexyl] 2,2,5-trimethyl-1,3-dioxane-5-carboxylate

[4-[2-(1,18-Dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-2,3,10,14,20-pentaoxo-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraen-12-yl)propyl]-2-methoxycyclohexyl] 2,2,5-trimethyl-1,3-dioxane-5-carboxylate

Cat. No.: B15360104
M. Wt: 1070.3 g/mol
InChI Key: YGGRYGCDSJUKRW-UHFFFAOYSA-N
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Description

The compound [4-[2-(1,18-Dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-2,3,10,14,20-pentaoxo-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraen-12-yl)propyl]-2-methoxycyclohexyl] 2,2,5-trimethyl-1,3-dioxane-5-carboxylate is a highly functionalized macrocyclic molecule with a tricyclic core and peripheral substituents, including hydroxyl, methoxy, methyl, and ester groups. Its structural complexity arises from:

  • A 1,3-dioxane-5-carboxylate moiety, which serves as a key ester component (Ev4, Ev7).
  • Multiple methyl and methoxy groups that enhance hydrophobicity and steric hindrance (Ev1, Ev3).

This compound is likely used in advanced polymer or dendrimer synthesis due to its reactive ester group and modular architecture (Ev4, Ev7).

Properties

Molecular Formula

C59H91NO16

Molecular Weight

1070.3 g/mol

IUPAC Name

[4-[2-(1,18-dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-2,3,10,14,20-pentaoxo-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraen-12-yl)propyl]-2-methoxycyclohexyl] 2,2,5-trimethyl-1,3-dioxane-5-carboxylate

InChI

InChI=1S/C59H91NO16/c1-35-19-15-14-16-20-36(2)47(69-11)31-43-24-22-41(7)59(68,76-43)53(64)54(65)60-26-18-17-21-44(60)55(66)74-48(32-45(61)37(3)28-40(6)51(63)52(71-13)50(62)39(5)27-35)38(4)29-42-23-25-46(49(30-42)70-12)75-56(67)58(10)33-72-57(8,9)73-34-58/h14-16,19-20,28,35,37-39,41-44,46-49,51-52,63,68H,17-18,21-27,29-34H2,1-13H3

InChI Key

YGGRYGCDSJUKRW-UHFFFAOYSA-N

Canonical SMILES

CC1CCC2CC(C(=CC=CC=CC(CC(C(=O)C(C(C(=CC(C(=O)CC(OC(=O)C3CCCCN3C(=O)C(=O)C1(O2)O)C(C)CC4CCC(C(C4)OC)OC(=O)C5(COC(OC5)(C)C)C)C)C)O)OC)C)C)C)OC

Origin of Product

United States

Comparison with Similar Compounds

Bis-MPA Dendrimers :

  • 2,2-Bis(hydroxymethyl)propionic acid (bis-MPA) is a widely used dendrimer precursor (Ev7).
    • Comparison :
  • The target compound’s dioxane ring provides enhanced rigidity compared to bis-MPA’s flexible backbone.
  • Both compounds are biocompatible, but the target’s macrocyclic structure may reduce metabolic degradation (Ev7).
2.3. Macrocyclic Analogs

Dodecakis[(methoxycarbonyl)methoxy]-2,8,14,20-tetrapentylresorcin (Ev2):

  • A resorcinol-based macrocycle with 12 methoxycarbonylmethoxy groups.
  • Structural Comparison: Both have multiple ester groups, but the target compound’s tricyclic core offers greater conformational stability. The resorcinol derivative’s linear alkyl chains (tetrapentyl) increase solubility in nonpolar solvents, whereas the target’s methyl/methoxy groups balance hydrophobicity and polarity (Ev2, Ev3).
2.4. Ester/Anhydride Derivatives

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Anhydride (II) (Ev9–Ev11):

  • Crystallographic Data :
    • Hydrogen Bonding : The anhydride forms a 3D network via C–H···O interactions (e.g., C19–H19A···O7, 2.53 Å) (Ev11), whereas the target compound’s ester group may participate in weaker van der Waals interactions.
    • Conformation : The anhydride’s “U-shaped” structure (torsion angles: 57.23° vs. −55.71°) contrasts with the target’s planar macrocycle (Ev9).

Q & A

Q. How to design scalable protocols for gram-scale synthesis without compromising stereoselectivity?

  • Methodological Answer : Transition from batch to flow chemistry for improved heat/mass transfer. Use immobilized enzymes or heterogeneous catalysts for recyclability. Process analytical technology (PAT) ensures real-time quality control .

Data Contradiction Analysis Framework

Contradiction TypeResolution StrategyTools/TechniquesReference
Spectral ambiguityIsotopic labeling, VT-NMR²H/¹³C NMR, DFT
Bioactivity varianceMulti-omics integrationLC-MS/MS, SPR
Synthetic yield inconsistencyReaction path optimizationGRRM, COMSOL

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